Cas no 1079054-20-8 (2-chloro-4-(oxazol-5-yl)aniline)
1079054-20-8 structure
Product Name:2-chloro-4-(oxazol-5-yl)aniline
CAS No:1079054-20-8
MF:C9H7ClN2O
MW:194.61768078804
CID:1080525
PubChem ID:58293638
Update Time:2025-04-20
2-chloro-4-(oxazol-5-yl)aniline Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-4-(oxazol-5-yl)aniline
- DA-26599
- 1079054-20-8
- SCHEMBL1450203
- HGGMCQWMZHEDEP-UHFFFAOYSA-N
-
- Inchi: 1S/C9H7ClN2O/c10-7-3-6(1-2-8(7)11)9-4-12-5-13-9/h1-5H,11H2
- InChI Key: HGGMCQWMZHEDEP-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)C1=CN=CO1)N
Computed Properties
- Exact Mass: 194.0246905g/mol
- Monoisotopic Mass: 194.0246905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 52Ų
2-chloro-4-(oxazol-5-yl)aniline Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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